Cas no 32871-20-8 (Isosorbide 5-Mononitrate 2-β-D-Glucuronide)

Isosorbide 5-Mononitrate 2-β-D-Glucuronide is a glucuronide conjugate metabolite of isosorbide 5-mononitrate (ISMN), a well-known vasodilator used in cardiovascular therapy. This compound is formed via hepatic glucuronidation, enhancing its water solubility and facilitating renal excretion. Its identification is significant in pharmacokinetic studies, as it aids in understanding the metabolic pathways and clearance mechanisms of ISMN. The glucuronide derivative retains pharmacological relevance, contributing to the overall efficacy and safety profile of the parent drug. Analytical standards of this metabolite are valuable for drug development, bioequivalence testing, and regulatory compliance, ensuring accurate quantification in biological matrices. Its stability and well-characterized structure make it suitable for research and clinical applications.

Isosorbide 5-Mononitrate 2-β-D-Glucuronide structure

32871-20-8 structure

Product Name:Isosorbide 5-Mononitrate 2-β-D-Glucuronide

CAS No:32871-20-8

MF:C₁₂H₁₇NO₁₂

MW:367.26288485527

CID:314106

PubChem ID:62991

Update Time:2025-05-28

Isosorbide 5-Mononitrate 2-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

- D-Glucitol,1,4:3,6-dianhydro-2-O-b-D-glucopyranuronosyl-, 5-nitrate (9CI)
- Isosorbide 5-Mononitrate 2-β-D-Glucuronide
- ISOSORBIDE 5-MONONITRATE 2-B-D-GLUCURONIDE
- isosorbide-5-mononitrate-2-glucuronide
- 32871-20-8
- 6-[[(3S,3aR,6R,6aS)-6-nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- DTXSID20954531
- Isosorbide 5-Mononitrate 2-beta-D-Glucuronide
- D-Glucitol, 1,4:3,6-dianhydro-2-O-beta-D-glucopyranuronosyl-, 5-nitrate
- Isosorbide-5-nitrate-glucuronide
- 1,4:3,6-Dianhydro-2-O-hexopyranuronosyl-5-O-nitrohexitol
- IS-5-MN-2-Glu
- 6-[[(3S,3ar,6r,6as)-6-nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[2,3-d]furan-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
- DB-253493
- 6-{[(3S,3AR,6R,6AS)-6-(NITROOXY)-HEXAHYDROFURO[3,2-B]FURAN-3-YL]OXY}-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
- Inchi： 1S/C12H17NO12/c14-5-6(15)10(11(17)18)24-12(7(5)16)23-3-1-21-9-4(25-13(19)20)2-22-8(3)9/h3-10,12,14-16H,1-2H2,(H,17,18)/t3-,4+,5?,6?,7?,8+,9+,10?,12?/m0/s1
- InChI Key： MQHSDQNPAIOBOQ-KUIJWGRUSA-N
- SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@@H](CO2)O[N+](=O)[O-])OC1C(C(C(C(C(=O)O)O1)O)O)O

Computed Properties

Exact Mass: 367.07500
Monoisotopic Mass: 367.075075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 190
XLogP3: -2

Experimental Properties

Density: 1.78
Boiling Point: 653.3°Cat760mmHg
Flash Point: 348.9°C
Refractive Index: 1.62
PSA: 189.96000
LogP: -2.83850

Isosorbide 5-Mononitrate 2-β-D-Glucuronide Pricemore >>

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